3-(Difluoromethoxy)phenylacetonitrile
Overview
Description
“3-(Difluoromethoxy)phenylacetonitrile” is a chemical compound with the CAS Number: 41429-18-9 . It has a molecular weight of 183.16 and its IUPAC name is [3-(difluoromethoxy)phenyl]acetonitrile .
Synthesis Analysis
The synthesis of difluoromethoxylated compounds like “3-(Difluoromethoxy)phenylacetonitrile” has been achieved through visible light photoredox catalysis . This method has been applied to a wide range of electron-rich and deficient styrenes, yielding a variety of tri- and difluoromethoxylated compounds .Molecular Structure Analysis
The InChI code for “3-(Difluoromethoxy)phenylacetonitrile” is 1S/C9H7F2NO/c10-9(11)13-8-3-1-2-7(6-8)4-5-12/h1-3,6,9H,4H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“3-(Difluoromethoxy)phenylacetonitrile” is a liquid at ambient temperature . The compound’s exact physical and chemical properties such as boiling point, melting point, and solubility are not provided in the search results.Scientific Research Applications
Synthesis Techniques :
- Fluoroform, a non-ozone-depleting and nontoxic gas, can be used as a difluorocarbene source for converting phenols and thiophenols into their difluoromethoxy and difluorothiomethoxy derivatives. This process operates at moderate temperatures and atmospheric pressure, offering moderate to good yields of the respective products (Thomoson & Dolbier, 2013).
Catalysis :
- Potassium-promoted lanthanum-magnesium oxide is an effective catalyst for the selective mono-methylation of phenylacetonitrile to 2-phenylpropionitrile, important in pharmaceuticals like non-steroidal anti-inflammatory drugs. This novel catalyst showed 100% conversion and selectivity under certain conditions (Molleti & Yadav, 2017).
Chemical Reactions and Mechanisms :
- Phenylacetonitrile can promote the chemoselective cyclization of certain compounds, changing the usual reaction pathways of these substrates (Huang, Liu, Xie, & Hu, 2012).
Electrochemistry :
- In the context of non-aqueous all-cobalt redox flow batteries, certain cobalt complexes in acetonitrile solvent exhibit quasi-reversible behaviour, indicating potential applications in energy storage (Xing, Zhang, & Li, 2015).
Structural Studies and Characterization :
- The structure and reactivity of copper(I)-nitrile complexes, including phenylacetonitrile derivatives, have been studied, revealing insights into their coordination and behaviour (Falcomer et al., 2007).
Analytical Applications :
- α-Amino-α-trifluoromethyl-phenylacetonitrile has been explored as a reagent for determining the enantiomeric purity of acids using 19F NMR, offering a method for chiral analysis (Koóš & Mosher, 1993).
Solid State Properties :
- The solid-state structure of α-formylphenylacetonitrile has been characterized, showing the existence of the Z-enol tautomer and forming one-dimensional chains through hydrogen bonding (Clelland, Mcnab, & Parsons, 1997).
Organic Synthesis and Medicinal Chemistry :
- Certain analogs of phenylacetonitriles, including dioxol and dihydrodioxin derivatives, have displayed potent anti-cancer activities against a wide range of human cancer cells, suggesting potential for therapeutic development (Madadi et al., 2016).
Future Directions
The future directions in the research and application of “3-(Difluoromethoxy)phenylacetonitrile” and similar compounds could involve their incorporation into drug candidates to enhance their efficacy . The visible light photocatalytic synthesis of these compounds could also be further optimized and expanded to include a wider range of substrates .
properties
IUPAC Name |
2-[3-(difluoromethoxy)phenyl]acetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F2NO/c10-9(11)13-8-3-1-2-7(6-8)4-5-12/h1-3,6,9H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBUREXPMNBZKFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)F)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10371773 | |
Record name | [3-(Difluoromethoxy)phenyl]acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10371773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Difluoromethoxy)phenylacetonitrile | |
CAS RN |
41429-18-9 | |
Record name | [3-(Difluoromethoxy)phenyl]acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10371773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 41429-18-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.